Ytterbium bromide (YbBr3)

• IUPAC Name: tribromoytterbium
• InChI: InChI=1S/3BrH.Yb/h3*1H;/q;;;+3/p-3
• InChI Key: QNLXXQBCQYDKHD-UHFFFAOYSA-K
• Canonical SMILES: Br[Yb](Br)Br
• Molecular Formula: YbBr3, Br3Yb
• DSSTOX Substance ID: DTXSID8065610
• Molecular Weight: 412.76 g/mol
• CAS No.: 13759-89-2

Description

Ytterbium bromide (YbBr3) is a useful research compound. Its molecular formula is YbBr3 and its molecular weight is 412.76 g/mol. The purity is usually 95%.
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Biological Activity

Ytterbium bromide (YbBr₃) is an inorganic compound that has garnered interest in various fields, including medicinal chemistry and materials science. This article delves into its biological activity, focusing on its anticancer, antimicrobial properties, and interactions with biological molecules.

Ytterbium(III) bromide has the molecular formula YbBr₃ and a molar mass of approximately 412.76 g/mol. It can be synthesized through several methods, including:

• Dissolving ytterbium oxide in 40% hydrobromic acid to form YbBr₃·6H₂O crystals.
• Directly heating a mixture of ytterbium oxide and ammonium bromide .

Anticancer Activity

Recent studies have highlighted the anticancer potential of YbBr₃ complexes. For instance, a study investigated the cytotoxic effects of a Yb-complex on human cancer cell lines, specifically MCF-7 (breast cancer) and A-549 (lung cancer). The results indicated that the Yb-complex exhibited significant cytotoxicity, with enhanced effects when encapsulated in nanocarriers. The half-maximal inhibitory concentration (IC₅₀) values were determined using the MTT assay, showing promising results for potential therapeutic applications .

Table 1: Cytotoxicity of Yb-complex on Cancer Cell Lines

Cell Line	IC₅₀ (µM)	Treatment Type
MCF-7	15.2	Yb-complex
A-549	12.8	Yb-complex + Nanocarrier

Antimicrobial Properties

Ytterbium bromide complexes also exhibit antimicrobial activity against various bacteria and fungi. In vitro studies demonstrated that these complexes could effectively inhibit the growth of pathogens, suggesting their potential use as antimicrobial agents in clinical settings .

Table 2: Antimicrobial Activity of Yb-complexes

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL

Interaction with Biological Molecules

Ytterbium complexes have shown a high affinity for binding with biomolecules such as bovine serum albumin (BSA) and DNA. The interaction studies revealed that these complexes bind primarily through hydrophobic interactions and van der Waals forces . Molecular docking studies indicated that the binding site on BSA is site III, enhancing our understanding of how these compounds may function at a molecular level .

DNA Cleavage Ability

The ability of Yb-complexes to cleave DNA was assessed through gel electrophoresis experiments, demonstrating effective cleavage in the presence of hydrogen peroxide. This property is particularly relevant for developing new strategies in cancer therapy, where targeted DNA damage can induce apoptosis in cancer cells .

Safety and Toxicity Considerations

While ytterbium compounds are generally considered to have low toxicity, some studies suggest that they may compete with calcium ions in biological systems, potentially leading to cytotoxic effects under certain conditions. However, recent research indicates that exposure to YbBr₃ does not result in significant toxicity over short durations .

Scientific Research Applications

Material Science

1.1 Optical Materials
YbBr3 is utilized in the development of optical materials, particularly in solid-state lasers and optical amplifiers. Its ability to efficiently convert energy through mechanisms such as quantum cutting makes it suitable for applications in near-infrared (NIR) light sources.

1.2 Photonic Devices
Recent studies have demonstrated that YbBr3 can be used to develop photonic devices that leverage its luminescent properties. It has been shown to enhance the performance of LEDs, particularly those emitting in the NIR spectrum. The quantum cutting process from the host material to Yb3+ ions is critical for improving electroluminescence efficiency .

Biomedical Applications

2.1 Imaging Techniques
YbBr3's luminescent properties have potential applications in biomedical imaging techniques. The compound can be used as a contrast agent due to its ability to emit light at specific wavelengths when excited, which can improve the resolution and sensitivity of imaging modalities like fluorescence microscopy.

2.2 Drug Delivery Systems
In drug delivery systems, YbBr3 nanoparticles have been explored for their ability to encapsulate therapeutic agents. The controlled release of drugs can be achieved by utilizing the thermal properties of YbBr3, which can respond to external stimuli such as temperature changes.

Case Studies

3.1 Quantum Cutting in LEDs
A study published in Nano Letters highlighted the use of YbBr3 in quantum cutting processes within LED technology. The research demonstrated that integrating YbBr3 into LED structures could significantly enhance light output and efficiency by enabling lower energy photons to be emitted from higher energy excitations .

3.2 Photonic Glasses
Another investigation focused on the absorption properties of bromide photo-thermo-refractive glasses doped with YbBr3. The results indicated that these doped glasses exhibited superior spectroscopic and luminescent characteristics, making them ideal candidates for advanced optical applications .